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Compound of Interest

Compound Name: DiAzK

CAS No.: 2231405-65-3

Cat. No.: B2908570

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling of (S)-2-Amino-6-(((3-(3-methyl-3H-diazirin-3-yl)propoxy)carbonyl)amino)hexanoic

acid (DiAzK)

This document provides critical safety and logistical information for the handling of DiAzK, a

bifunctional amino acid containing a diazirine functional group.[1][2] Due to the inherent risks

associated with diazo compounds, adherence to strict safety protocols is mandatory to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential when working with DiAzK
to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the

required PPE for handling this compound.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact and

absorption. Diazo compounds

can be hazardous upon dermal

exposure.[3]

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement. A face shield

should be worn when there is

a splash hazard.[3][4][5]

Protects against accidental

splashes and contact with dust

particles, which can cause

serious eye irritation.[3]

Body Protection

A flame-resistant lab coat worn

over long pants and closed-toe

shoes.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is necessary if engineering

controls like a fume hood are

unavailable or insufficient to

control airborne dust.

Minimizes the risk of

respiratory tract irritation and

systemic toxicity from

inhalation of diazo compounds.

[3]

Operational Plan: Handling and Storage
Strict adherence to the following operational plan is crucial for the safe handling and storage of

DiAzK.

Engineering Controls:

Always handle DiAzK in a certified chemical fume hood to minimize inhalation exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3]

Safe Handling Practices:

Avoid the generation of dust.
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Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

Do not eat, drink, or smoke in the laboratory.[3][6]

All containers must be clearly labeled.[3]

Given the potential for rapid heat and gas generation with diazo compounds, it is strongly

recommended to control the temperature and add reagents cautiously.[7]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.[3][6]

Store away from incompatible materials, such as strong oxidizing agents.[3]

For long-term storage, keep in a dark place, under an inert atmosphere, and in a freezer at

-20°C.[1]
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Diagram 1: DiAzK Handling Workflow
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Diagram 1: DiAzK Handling Workflow. This diagram outlines the procedural steps for the safe

handling of DiAzK in a laboratory setting.

Disposal Plan
Proper disposal of DiAzK and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste materials, including contaminated PPE and disposable labware, in a

designated and clearly labeled hazardous waste container.[3]

Do not mix with other waste streams unless compatibility has been confirmed.[3][8]

Disposal Procedure:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on the disposal of diazo compounds.[3]
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Diagram 2: DiAzK Disposal Plan
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Diagram 2: DiAzK Disposal Plan. This diagram illustrates the logical steps for the safe

collection and disposal of DiAzK waste.

Emergency Procedures
Skin Contact:

Immediately flush skin with plenty of soap and water.[9]
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Remove contaminated clothing and shoes.[9]

Seek medical attention.[9]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Seek medical attention.

Inhalation:

Move the exposed individual to fresh air.

If not breathing, give artificial respiration.

Seek medical attention.

Ingestion:

Do NOT induce vomiting.[9]

Rinse mouth thoroughly with water.[9]

Seek immediate medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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